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Compound of Interest

Compound Name: Nazartinib

Cat. No.: B611988 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of Nazartinib (also known as EGF816), a potent, mutant-selective epidermal growth

factor receptor (EGFR) tyrosine kinase inhibitor.[1][2] Due to its classification as a hazardous

substance, strict adherence to these procedures is critical to ensure personnel safety, prevent

environmental contamination, and maintain regulatory compliance.

Hazard Identification and Safety Profile
Nazartinib is classified as a hazardous chemical. All personnel handling this compound must

be fully aware of its potential risks and wear appropriate personal protective equipment (PPE),

including gloves, lab coats, and eye protection.[3] Key hazards associated with Nazartinib are

summarized below.
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Hazard
Classification

Description GHS Code Source

Acute Oral Toxicity Harmful if swallowed. H302 [3][4]

Skin

Corrosion/Irritation
Causes skin irritation. H315 [3]

Serious Eye

Damage/Irritation

Causes serious eye

irritation.
H319 [3]

Respiratory Tract

Irritation

May cause respiratory

irritation.
H335 [3]

Aquatic Hazard

(Acute)

Very toxic to aquatic

life.
H400 [4]

Aquatic Hazard

(Chronic)

Very toxic to aquatic

life with long lasting

effects.

H410 [4]

Core Disposal Principle: Regulatory Compliance
The fundamental principle for Nazartinib disposal is that all waste must be managed through

an approved and licensed hazardous waste disposal service.[4] Disposal procedures must

strictly comply with all prevailing country, federal, state, and local regulations.[4][5] Under no

circumstances should Nazartinib or its contaminated materials be disposed of in standard

trash, flushed down the drain, or released into the environment.[4][6][7]

Step-by-Step Laboratory Disposal Protocol
A systematic approach is required to ensure Nazartinib waste is properly segregated,

contained, labeled, and stored prior to collection by a certified waste management vendor. The

following workflow outlines the mandatory steps for researchers and laboratory staff.
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Diagram 1: Nazartinib Waste Disposal Workflow

Waste Generation & Segregation

Waste Containment

Final Packaging & Labeling

Storage & Final Disposal

START:
Nazartinib Waste Generated
(Solid, Liquid, PPE, Sharps)

Step 1: Segregate Waste
Separate Nazartinib-contaminated items

from non-hazardous waste at the point of generation.

Solid Waste
(Gloves, vials, bench paper)

Place in sealed plastic bag.

Liquid Waste
(Stock solutions, media)

Collect in a sealed, leak-proof
glass or plastic container.

Sharps Waste
(Needles, contaminated glass)

Place in a designated
puncture-proof sharps container.

Step 2: Package for Disposal
Place all primary containers

(bags, bottles, sharps containers)
into a designated, rigid, leak-proof

'Cytotoxic' or 'Pharmaceutical' waste bin.
(Often a yellow bin).

Step 3: Label Waste Bin
Affix a hazardous waste label with:

- 'Nazartinib' / 'Cytotoxic Waste'
- Hazard Symbols
- Generation Date

- Laboratory/PI Name

Step 4: Secure Storage
Store the sealed and labeled bin

in a designated, secure hazardous
waste accumulation area.

Step 5: Arrange Pickup
Contact your institution's

Environmental Health & Safety (EHS)
office for waste collection.

END:
Waste is collected by a licensed

hazardous waste vendor for incineration.
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Experimental Protocol for Waste Handling:

Segregation: At the point of generation, immediately separate all materials contaminated with

Nazartinib from the regular laboratory waste stream. This includes unused or expired

compounds, stock solutions, contaminated media, plasticware, pipette tips, gloves, bench

paper, and vials.[6]

Containment of Waste Types:

Solid Waste: Collect items like contaminated gloves, empty vials, and absorbent pads in a

heavy-duty plastic bag. Seal the bag (e.g., with a zip-tie or knot) inside the primary

containment area (such as a chemical fume hood) to minimize exposure.[8]

Liquid Waste: Collect all liquid waste containing Nazartinib, including stock solutions and

experimental media, in a dedicated, leak-proof, and shatter-resistant container (e.g.,

polyethylene or coated glass).[8] The container must be clearly labeled as "Hazardous

Waste: Nazartinib."

Sharps Waste: Needles, syringes, and contaminated glassware must be placed directly

into a designated, puncture-proof sharps container labeled for cytotoxic or chemical waste.

[9]

Final Packaging and Labeling:

Place the sealed bags of solid waste and containers of liquid waste into a larger, rigid,

secondary container designated for cytotoxic or pharmaceutical waste. These are often

yellow and explicitly marked for incineration.[6][9]

The outer container must be clearly and securely labeled as "Hazardous Waste." The label

should include the chemical name ("Nazartinib"), relevant hazard warnings (e.g., "Toxic,"

"Dangerous for the Environment"), the waste accumulation start date, and the principal

investigator's name and lab location.[10]

Storage: Store the sealed and labeled final waste container in a designated, secure satellite

accumulation area within the laboratory. This area should be away from general traffic and

clearly marked.
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Disposal: Contact your institution's Environmental Health and Safety (EHS) department to

schedule a pickup.[11] Do not attempt to remove or transport the waste from the facility

yourself. The waste will be collected by a licensed hazardous waste management company

for final disposal, which is typically high-temperature incineration.[7][11]

Spill Management Procedures
In the event of a spill, immediate and proper cleanup is required to prevent exposure and

environmental release.

Evacuate and Secure: Alert others in the area and restrict access. Ensure the area is well-

ventilated.

Don PPE: Wear appropriate PPE, including double gloves, a lab coat, and safety goggles.

Contain and Clean:

For dry spills, gently cover the powder with a damp cloth or absorbent pad to avoid

generating dust.[5]

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand, or

chemical absorbent pads).

Decontaminate: Clean the spill area thoroughly.

Dispose of Cleanup Materials: Collect all cleanup materials (absorbent pads, contaminated

PPE, etc.) and dispose of them as solid Nazartinib waste following the protocol outlined

above.[5][8]

Report: Report the spill to your laboratory supervisor and EHS department as per

institutional policy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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